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Acibenzolar-S-Methyl (ASM) at a Glance

The table below summarizes key information about ASM based on the available research:

Aspect Description

Chemical
Nature

A synthetic functional analog of Salicylic Acid (SA) [1] [2] [3].

Primary
Function

Plant defense activator (plant activator); induces Systemic Acquired Resistance
(SAR) [1] [2] [3].

Mode of Action Activates defense signaling pathways dependent on Salicylic Acid (SA) and N-
Hydroxypipecolic Acid (NHP), via the SA receptor NPR1 [1] [4].

Effect on
Pathogens

Provides protection against a broad spectrum of pathogens, including viruses,
bacteria, and fungi. It suppresses pathogen infection indirectly by priming plant

defenses, not through direct antimicrobial activity [1] [2].

Documented
Uses

Used in research on model plants like Arabidopsis thaliana and crops including

apple, cabbage, and Japanese radish to control various diseases and pests [1] [2]
[3].
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Experimental Evidence and Protocols

The following are examples of experimental methodologies used to study ASM's efficacy:

Virus Suppression Assay (in Arabidopsis):

Treatment: A single leaf or a set of lower leaves (e.g., 6th, 7th, 8th) of Arabidopsis plants is

treated with a solution of 1 mM ASM (or water as a control) [1] [4].
Challenge Inoculation: An upper, untreated distal leaf (e.g., the 9th leaf) is inoculated with a

virus (e.g., Plantago asiatica mosaic virus-GFP, PlAMV-GFP) at 1 day post-treatment (dpt) [1]
[4].

Quantification: Viral infection is measured at 2 days post-inoculation by counting fluorescent
spots (from GFP) and/or quantifying viral RNA accumulation using reverse-transcription
quantitative PCR (RT-qPCR) [1] [4].
Key Finding: This protocol demonstrates the systemic nature of ASM-induced resistance,

showing significant virus suppression in untreated distal leaves at 1 dpt, but not at 3 dpt [1] [4].

Gene Expression Analysis:

Method: After local ASM treatment, distal leaf tissues are collected.

Technique: RNA extraction followed by RT-qPCR to measure the expression levels of SAR
marker genes.

Key Genes: Significant upregulation of PR1, SID2, and ALD1 is observed in distal leaves,
confirming the activation of the SAR pathway [1].

Bacterial Disease Control (in Japanese Radish):

Treatment: Leaves are dip-treated with an ASM solution (100 ppm) [2].
Challenge Inoculation: Plants are spray-inoculated with a bacterial suspension (e.g.,

Pseudomonas cannabina pv. alisalensis at 5x10⁷ CFU/ml) containing a surfactant [2].
Assessment: Disease symptoms and internal bacterial population (by grinding surface-

sterilized leaves and plating serial dilutions) are evaluated at 1-week post-inoculation [2].

ASM-Induced Defense Signaling Pathway

The diagram below illustrates the key molecular players in the SAR pathway induced by ASM, as identified

in the research. This pathway explains its systemic effect.
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Research Gaps and Future Directions

Your query highlights specific areas where current research on ASM appears limited:

Chiral Synthesis and Analogs: The search results do not discuss the chiral synthesis of ASM or

compare its performance against structural analogs. ASM is referred to as a single, defined
compound.

DFT Studies: No computational chemistry studies, such as Density Functional Theory (DFT)
calculations on ASM's molecular structure or reaction mechanisms, were identified in the search

results.

To advance knowledge in these areas, you might consider:
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Exploring specialized chemistry and catalysis journals for synthetic studies.

Using databases like SciFinder or Reaxys to search for specific patents or papers on the synthesis
and computational modeling of ASM.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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